(3-(Benzyloxy)pyridin-2-yl)methanol
Cat. No. B1601510
M. Wt: 215.25 g/mol
InChI Key: PGCMORSSVVBCQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181277B2
Procedure details
A mixture of (3-(benzyloxy)pyridin-2-yl)methanol (7.50 g) and MnO2 (30.00 g) in CHCl3 was heated to reflux for 90 min, and then cooled to rt. The reaction mixture was filtered. The filtrate was concentrated in vacuo and the residue was chromatographed with a silica gel column (eluting agent: 2:1 (v/v) PE/EA) to give the title compound as a pale yellow solid (5.40 g, 73.00%), HPLC: 93.00%. The compound was characterized by the following spectroscopic data: MS (ESI, pos. ion) m/z: 214.6 (M+1); 1H NMR (400 MHz, CDCl3) δ: 5.26 (s, 2H), 7.34-7.47 (m, 7H), 8.41 (t, J=2.5 Hz, 1H), 10.40 (s, 1H) ppm.
Name
Yield
73%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[C:10]([CH2:15][OH:16])=[N:11][CH:12]=[CH:13][CH:14]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1>C(Cl)(Cl)Cl.O=[Mn]=O>[CH2:1]([O:8][C:9]1[C:10]([CH:15]=[O:16])=[N:11][CH:12]=[CH:13][CH:14]=1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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7.5 g
|
|
Type
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reactant
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|
Smiles
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C(C1=CC=CC=C1)OC=1C(=NC=CC1)CO
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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|
Name
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|
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Quantity
|
30 g
|
|
Type
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catalyst
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Smiles
|
O=[Mn]=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 90 min
|
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Duration
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90 min
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FILTRATION
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Type
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FILTRATION
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|
Details
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The reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the residue was chromatographed with a silica gel column (eluting agent: 2:1 (v/v) PE/EA)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)OC=1C(=NC=CC1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.4 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
